(R)-7-Bromo-3-((4-hydroxy-1-(3-phenylbutanoyl)piperidin-4-yl)methyl)thieno[3,2-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
ALM2 is an USP7 inhibitor.
Scientific Research Applications
Anti-inflammatory Applications
The compound (R)-7-Bromo-3-((4-hydroxy-1-(3-phenylbutanoyl)piperidin-4-yl)methyl)thieno[3,2-d]pyrimidin-4(3H)-one shows promise in the realm of anti-inflammatory applications. A study highlights the synthesis of similar pyrimidine derivatives, which exhibited significant anti-inflammatory activity, comparable to standard drugs like diclofenac sodium (Chaydhary, Singh, & Kumarverma, 2015).
Antimicrobial Applications
This compound also has potential antimicrobial applications. Research on substituted tricyclic compounds like 5,6,7,8-Tetrahydropyrido[4',3':4,5]Thieno[2,3-D]Pyrimidines, which are structurally related, has shown significant antibacterial and antifungal activities (Mittal, Sarode, & Vidyasagar, 2011).
Antitumor Applications
In the field of cancer research, similar thieno[3,2-d]pyrimidine derivatives have demonstrated potent anticancer activity. They were found to be effective against various human cancer cell lines, including breast adenocarcinoma and cervical carcinoma, showcasing the potential of these compounds in cancer therapy (Hafez & El-Gazzar, 2017).
Properties
CAS No. |
2196246-28-1 |
---|---|
Molecular Formula |
C22H24BrN3O3S |
Molecular Weight |
490.416 |
IUPAC Name |
7-bromo-3-[[4-hydroxy-1-[(3R)-3-phenylbutanoyl]piperidin-4-yl]methyl]thieno[3,2-d]pyrimidin-4-one |
InChI |
InChI=1S/C22H24BrN3O3S/c1-15(16-5-3-2-4-6-16)11-18(27)25-9-7-22(29,8-10-25)13-26-14-24-19-17(23)12-30-20(19)21(26)28/h2-6,12,14-15,29H,7-11,13H2,1H3/t15-/m1/s1 |
InChI Key |
NRRXSEFLOFZNSO-OAHLLOKOSA-N |
SMILES |
CC(CC(=O)N1CCC(CC1)(CN2C=NC3=C(C2=O)SC=C3Br)O)C4=CC=CC=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
ALM2; ALM 2; ALM-2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.